Cas no 1204834-00-3 (Azido-PEG8-NHS ester)

• Product Name: Azido-PEG8-NHS ester
• CAS No: 1204834-00-3
• MF: C₂₃H₄₀N₄O₁₂
• MW: 564.583307266235
• MDL: MFCD13184949
• CID: 3045749
• PubChem ID: 329823932
• Update Time: 2025-10-12

Azido-PEG8-NHS ester Chemical and Physical Properties

Names and Identifiers

• Azido-PEG8-NHS ester
• Azido-dPEG?8-NHS ester
• Azido-dPEG(R)8-NHS ester
• (2,5-dioxopyrrolidin-1-yl) 3-[2-[2-[2-[2-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoate

• MDL： MFCD13184949
• Inchi： 1S/C23H40N4O12/c24-26-25-4-6-32-8-10-34-12-14-36-16-18-38-20-19-37-17-15-35-13-11-33-9-7-31-5-3-23(30)39-27-21(28)1-2-22(27)29/h1-20H2
• InChI Key： AZXJVYAMFTUKFC-UHFFFAOYSA-N
• SMILES： O(C(CCOCCOCCOCCOCCOCCOCCOCCOCCN=[N+]=[N-])=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 564.264273g/mol
• Monoisotopic Mass: 564.264273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 39
• Rotatable Bond Count: 29
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 152
• Molecular Weight: 564.6g/mol

Azido-PEG8-NHS ester Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones

Additional information on Azido-PEG8-NHS ester

Azido-PEG8-NHS Ester (CAS No. 1204834-00-3): A Versatile Reagent in Bioconjugation and Drug Delivery

Azido-PEG8-NHS ester (CAS No. 1204834-00-3) is a highly versatile reagent that has gained significant attention in the fields of bioconjugation and drug delivery. This compound combines the unique properties of azide groups, polyethylene glycol (PEG), and NHS esters, making it an essential tool for researchers and scientists working on advanced biomedical applications.

The azide group in Azido-PEG8-NHS ester is a key functional moiety that enables the compound to participate in click chemistry reactions, particularly the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC). This reaction is widely used for the formation of covalent bonds between biomolecules, such as proteins, peptides, and nucleic acids, with high efficiency and selectivity. The azide group's reactivity and stability make it an ideal choice for bioconjugation studies.

The polyethylene glycol (PEG) component of Azido-PEG8-NHS ester imparts several advantageous properties to the molecule. PEGylation is a well-established technique used to improve the solubility, stability, and pharmacokinetic profiles of therapeutic agents. The PEG chain in this compound consists of eight ethylene glycol units (PEG8), which provides an optimal balance between hydrophilicity and molecular weight. This makes Azido-PEG8-NHS ester suitable for modifying a wide range of biomolecules without significantly altering their biological activity.

The NHS ester functionality in Azido-PEG8-NHS ester allows for efficient conjugation with primary amine groups found on proteins, peptides, and other biomolecules. NHS esters are highly reactive under mild conditions, enabling rapid and site-specific modification of target molecules. This feature is particularly useful in the development of targeted drug delivery systems, where precise control over the conjugation process is crucial.

Recent advancements in the field have further expanded the applications of Azido-PEG8-NHS ester. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of this reagent for the site-specific modification of antibody-drug conjugates (ADCs). The researchers utilized CuAAC to attach a cytotoxic payload to a specific site on an antibody, resulting in improved therapeutic efficacy and reduced off-target effects. This approach has significant implications for cancer therapy and personalized medicine.

In another study, researchers at Harvard University explored the use of Azido-PEG8-NHS ester for enhancing the delivery of siRNA molecules to target cells. By conjugating siRNA with PEGylated lipids using this reagent, they achieved enhanced cellular uptake and sustained gene silencing effects. This method holds promise for developing more effective RNA interference-based therapies.

The versatility of Azido-PEG8-NHS ester extends beyond bioconjugation and drug delivery. It has also been employed in the synthesis of functionalized nanoparticles for imaging and diagnostic applications. For example, a team at Stanford University used this reagent to functionalize gold nanoparticles with targeting ligands, enabling specific binding to cancer cells and improved detection sensitivity.

In conclusion, Azido-PEG8-NHS ester (CAS No. 1204834-00-3) is a powerful reagent that offers numerous advantages in bioconjugation and drug delivery research. Its unique combination of azide, PEG, and NHS functionalities makes it an indispensable tool for scientists aiming to develop innovative therapeutic strategies and diagnostic tools. As research continues to advance, the potential applications of this compound are likely to expand even further, contributing to significant advancements in biomedical science.